molecular formula C13H16N2O B8383034 2-(Diallylamino)-1-(3-pyridyl)ethanone

2-(Diallylamino)-1-(3-pyridyl)ethanone

Cat. No.: B8383034
M. Wt: 216.28 g/mol
InChI Key: HCQXULRWEPVBHP-UHFFFAOYSA-N
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Description

2-(Diallylamino)-1-(3-pyridyl)ethanone is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H16N2O

Molecular Weight

216.28 g/mol

IUPAC Name

2-[bis(prop-2-enyl)amino]-1-pyridin-3-ylethanone

InChI

InChI=1S/C13H16N2O/c1-3-8-15(9-4-2)11-13(16)12-6-5-7-14-10-12/h3-7,10H,1-2,8-9,11H2

InChI Key

HCQXULRWEPVBHP-UHFFFAOYSA-N

Canonical SMILES

C=CCN(CC=C)CC(=O)C1=CN=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-1-(3-pyridyl)ethanone hydrobromide (10 g, 23.49 mmol) is added portion wise over 5 minutes to a stirred solution of diallylamine (5.2 mL, 42.29 mmol) and diisopropylethylamine (10.24 mL, 58.73 mmol) in tetrahydrofuran (150 mL) at 0° C. The resulting mixture is stirred at 0° C. for 1 hour. The reaction is quenched by addition of a saturated aqueous solution of sodium bicarbonate (100 mL) and dichloromethane (300 mL). The layers are separated and the aqueous phase is re-extracted with dichloromethane (300 mL). The combined organic layers are dried over magnesium sulfate and the solvents are removed under reduced pressure to give a crude product which is purified by silica gel column chromatography using a 0-5% gradient of 0.14 M ammonia/methanol solution in dichloromethane to give the title compound (4.75 g, 93%). ES/MS (m/e): 217 (M+1).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
5.2 mL
Type
reactant
Reaction Step One
Quantity
10.24 mL
Type
reactant
Reaction Step One
Quantity
150 mL
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solvent
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Yield
93%

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